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Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1222039

Get Quote

Technical Support Center: N6-
Cyclohexyladenosine (CHA)
Welcome to the technical support guide for N6-Cyclohexyladenosine (CHA). This resource is

designed for researchers, scientists, and drug development professionals to navigate the

common yet critical challenge of this compound's poor solubility in aqueous solutions. As a

potent and selective adenosine A1 receptor agonist, CHA is a valuable tool in biomedical

research, and ensuring its proper solubilization is paramount for experimental success and

data reproducibility.[1][2][3] This guide provides field-proven troubleshooting protocols and

answers to frequently asked questions, grounded in established scientific principles.

Understanding the Challenge: Physicochemical
Properties of N6-Cyclohexyladenosine
N6-Cyclohexyladenosine's molecular structure, which includes a non-polar cyclohexyl group,

contributes to its hydrophobic nature and consequently, its low aqueous solubility.[4]

Understanding its core properties is the first step in developing an effective solubilization

strategy.
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Table 1: Physicochemical and Solubility Data for N6-Cyclohexyladenosine

Property Value Source(s)

Molecular Formula C₁₆H₂₃N₅O₄ [1][2]

Molecular Weight 349.38 g/mol [1][2]

Appearance White to off-white solid [1][5]

CAS Number 36396-99-3 [1][2]

Solubility in DMSO ≥ 34.94 mg/mL (≥ 100 mM) [1]

Solubility in Ethanol ~6.99 mg/mL (~20 mM)

Aqueous Solubility Very low / Practically insoluble [4]

Troubleshooting Guide: From Powder to Working
Solution
This section addresses the primary issue users face: dissolving solid CHA for use in aqueous

experimental systems. The following decision-making workflow and detailed protocols provide

a systematic approach to achieving a clear, homogenous solution.

Solubilization Workflow for N6-Cyclohexyladenosine
The diagram below outlines the logical steps for effectively solubilizing and preparing CHA for

both in vitro and in vivo applications.
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Start: Solid N6-Cyclohexyladenosine (CHA) Powder

Issue: CHA powder does not dissolve in aqueous buffer/media.

Is a concentrated stock solution needed?

Protocol 1: Prepare High-Concentration
Stock Solution in 100% DMSO.

 Yes (Recommended) 

Aliquot and Store Stock Solution
at -20°C or -80°C

What is the intended application?

Protocol 2: Prepare Working Solution
for In Vitro Assays (e.g., Cell Culture)

 In Vitro 

Protocol 3: Prepare Formulation
for In Vivo Experiments

 In Vivo 

Final In Vitro Working Solution
(DMSO concentration <0.5%)

Final In Vivo Formulation
(e.g., DMSO/PEG300/Tween-80/Saline)

Click to download full resolution via product page

Caption: Decision workflow for solubilizing N6-Cyclohexyladenosine.
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Q1: My N6-Cyclohexyladenosine powder won't dissolve
in my aqueous buffer. What is the standard procedure?
Answer: Direct dissolution of CHA in aqueous buffers is not recommended due to its

hydrophobicity. The universally accepted and most reliable method is to first prepare a

concentrated stock solution in a suitable organic solvent, followed by serial dilution into your

aqueous medium. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its strong

solubilizing power for a wide array of organic compounds and its miscibility with water.[1][6]

Protocol 1: Preparing a Concentrated Stock Solution in
DMSO
Causality: Creating a concentrated stock allows you to introduce a very small volume of organic

solvent into your final aqueous system, minimizing potential solvent-induced artifacts. Using

newly opened, anhydrous (hygroscopic) DMSO is critical, as absorbed water can significantly

reduce the solubility of hydrophobic compounds.[1][7]

Materials:

N6-Cyclohexyladenosine (CHA) powder

Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes

Vortex mixer

Procedure:

Determine Target Concentration: Decide on a convenient stock concentration. A 10 mM or

100 mM stock is common. For example, to make a 10 mM stock, you would dissolve 3.49

mg of CHA in 1 mL of DMSO.

Weigh Compound: Accurately weigh the required amount of CHA powder.
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Add Solvent: Add the calculated volume of 100% DMSO to the vial containing the CHA

powder.

Promote Dissolution: Cap the vial tightly and vortex thoroughly. If dissolution is slow, gentle

warming in a 37°C water bath or brief sonication can be applied.[1][2] Visually inspect the

solution against a light source to ensure it is completely clear and free of any particulate

matter.

Storage: Aliquot the clear stock solution into smaller, single-use volumes in sterile cryovials.

This is crucial to prevent degradation from repeated freeze-thaw cycles. Store aliquots at

-20°C for up to one year or at -80°C for up to two years for maximum stability.[1]

Protocol 2: Preparing Working Solutions for In Vitro
Assays
Causality: When diluting the DMSO stock into an aqueous buffer or cell culture medium, the

compound can precipitate out as it moves from a favorable organic environment to an

unfavorable aqueous one. To prevent this, it is critical to add the stock solution to the aqueous

medium while vortexing or stirring vigorously to ensure rapid and uniform dispersion.

Procedure:

Pre-warm Aqueous Medium: Warm your cell culture medium or buffer to its intended

experimental temperature (e.g., 37°C).

Calculate Dilution: Determine the volume of your DMSO stock needed to achieve the final

desired concentration in your assay. Crucially, ensure the final concentration of DMSO in

your medium is low, typically ≤0.5%, to avoid solvent toxicity to cells.[8]

Perform Dilution: While vigorously vortexing or stirring the aqueous medium, add the small

volume of the CHA stock solution drop-by-drop or as a slow stream into the vortex. This rapid

mixing is the most critical step to prevent precipitation.

Final Inspection: After addition, continue to mix for a few moments. Visually inspect the final

working solution to ensure it remains clear.
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Protocol 3: Preparing Formulations for In Vivo Studies
Causality:In vivo studies require formulations that are both effective at solubilizing the

compound and biocompatible. Simple DMSO/saline solutions are often not sufficient and can

cause precipitation upon injection. Therefore, multi-component vehicle systems are used.

These typically include a primary solvent (DMSO), a co-solvent/solubilizer (like PEG300), a

surfactant to improve stability (like Tween-80), and a final aqueous vehicle (saline).[9][10]

Adding the components sequentially and ensuring clarity at each step is mandatory for a stable

formulation.[2]

Example Formulation (Adapted from MedChemExpress & TargetMol):[1][2]

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:

Prepare Concentrated Stock: Start with a known concentration of CHA in 100% DMSO (e.g.,

25 mg/mL), prepared as described in Protocol 1.[1]

Sequential Addition (for 1 mL final volume): a. In a sterile tube, add 400 µL of PEG300. b.

Add 100 µL of your CHA in DMSO stock solution to the PEG300. Mix thoroughly until the

solution is completely clear. c. Add 50 µL of Tween-80. Mix again until the solution is clear

and homogenous. d. Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix

thoroughly.

Final Use: This formulation should be prepared fresh on the day of use.[1] If any precipitation

or phase separation is observed, gentle warming and sonication can be used to attempt re-

dissolution.[1][2]
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Q2: Why is N6-Cyclohexyladenosine so poorly soluble in water? A: Its structure contains a

bulky, non-polar cyclohexyl ring attached to the adenosine core. This large hydrophobic moiety

dominates the molecule's character, making it difficult for polar water molecules to form a

stable solvation shell around it, leading to very low aqueous solubility.

Q3: What is the maximum recommended concentration of DMSO for in vitro experiments? A:

While cell line dependent, a final DMSO concentration of 0.1% to 0.5% is generally considered

safe for most cell-based assays. It is always best practice to run a vehicle control (medium with

the same final concentration of DMSO but without CHA) to ensure the observed effects are

from the compound and not the solvent.

Q4: I see a precipitate after diluting my DMSO stock into my cell culture medium. What

happened? A: This is a common issue known as "crashing out." It likely occurred for one of two

reasons: (1) the final concentration of CHA in the medium exceeded its solubility limit in that

specific aqueous environment, or (2) the DMSO stock was not added with sufficiently vigorous

mixing, allowing localized high concentrations of CHA to form and precipitate before they could

disperse. To fix this, try lowering the final CHA concentration or ensure you are adding the

stock to a rapidly vortexing solution.

Q5: How should I store my CHA solutions? A:

Solid Powder: Store at -20°C for long-term stability (up to 3 years).[1][2]

DMSO Stock Solution: Aliquot into single-use tubes and store at -20°C (stable for ~1 year) or

-80°C (stable for ~2 years).[1] Avoid repeated freeze-thaw cycles.

Aqueous Working Solutions: These should always be prepared fresh immediately before use

and should not be stored.

Q6: Can I use alternatives to DMSO? A: Yes, ethanol is another option, though CHA is less

soluble in ethanol (~20 mM) than in DMSO (≥100 mM). For some applications, especially in

vivo studies, specialized formulations using solubilizing agents like SBE-β-CD (sulfobutylether-

β-cyclodextrin) can also be effective.[1][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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